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Introduction
These application notes provide a comprehensive overview of the dosage and administration of

iodinated contrast media in animal models for research and diagnostic imaging purposes.

Historically, compounds such as Dimethiodal Sodium were utilized; however, contemporary

research and clinical practice in veterinary medicine predominantly employ newer generation

ionic and non-ionic iodinated contrast agents. This document will focus on the practical

application of these modern agents, summarizing quantitative data, detailing experimental

protocols, and visualizing key procedural workflows.

Iodinated contrast media are radiopaque substances used to enhance the visibility of internal

structures during imaging procedures like radiography and computed tomography (CT).[1][2]

They are classified into ionic and non-ionic agents, with non-ionic media generally being

preferred due to a lower incidence of adverse effects.[1][3][4] The selection of a specific agent

and its dosage depends on the animal species, the imaging modality, and the target organ

system.
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The following tables summarize recommended dosages and administration routes for

commonly used iodinated contrast media in various animal models.

Table 1: Intravenous Administration of Iodinated Contrast Media for Urography and CT

Animal
Model

Contrast
Agent Type

Dosage (mg
of
Iodine/kg)

Administrat
ion Route

Primary
Application

Reference

Dog

Non-ionic

(e.g., Iohexol,

Iopamidol)

880
Intravenous

(bolus)

Excretory

Urography
[5]

Dog
Non-ionic

(e.g., Iohexol)
- Intravenous

Computed

Tomography

(CT)

[3]

Cat

Non-ionic

(e.g., Iohexol,

Iopamidol)

880
Intravenous

(bolus)

Excretory

Urography
[5]

Cat
Non-ionic

(e.g., Iohexol)
- Intravenous

Computed

Tomography

(CT)

[3]

Bird (Pigeon)

Non-ionic

(370 mg

iodine/ml)

0.3 - 0.5

ml/kg
Intravenous

Computed

Tomography

(CT)

[6]

Table 2: Administration of Iodinated Contrast Media for Other Procedures
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Animal
Model

Procedure
Contrast
Agent Type

Dosage
Administrat
ion Route

Reference

Dog

Cystogram

(Positive

Contrast)

Water-soluble

Iodine
50-300 mls

Via urinary

catheter
[7]

Cat

Cystogram

(Positive

Contrast)

Water-soluble

Iodine
25 ml (total)

Via urinary

catheter
[5]

Dog
Retrograde

Urethrogram

Water-soluble

Iodine

(diluted)

10-15 mls
Via urinary

catheter
[5]

Cat
Retrograde

Urethrogram

Water-soluble

Iodine

(diluted)

5-10 mls
Via urinary

catheter
[5]

Dog Gastrogram
Ionic (e.g.,

Conray)
15-100 mls

Via stomach

tube
[7]

Dog, Cat Myelography
Non-ionic,

low osmolar
- Intrathecal [2]

Experimental Protocols
Protocol 1: Intravenous Urography (IVU) in a Canine
Model
Objective: To visualize the kidneys, ureters, and bladder to assess their structure and function.

Materials:

Non-ionic iodinated contrast medium (e.g., Iohexol, Iopamidol)

Sterile syringes and needles

Intravenous catheter
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Anesthesia or heavy sedation as required

Radiography equipment

Procedure:

Animal Preparation:

Fast the animal for at least 24 hours to ensure an empty gastrointestinal tract.[5]

Administer a cleansing enema prior to the procedure.[8]

Ensure the animal is well-hydrated to minimize the risk of contrast-induced renal injury.[5]

Obtain survey radiographs (plain films) before contrast administration to check for proper

patient positioning and exposure settings.[5]

Catheter Placement:

Place an intravenous catheter, preferably in the cephalic vein. An 18-20 gauge catheter is

recommended for rapid bolus injection.[5]

Contrast Administration:

Administer the non-ionic iodinated contrast medium as a rapid intravenous bolus at a dose

of 880 mg of iodine per kg of body weight.[5]

Imaging Sequence:

Immediately following the injection (within 10 seconds), acquire a ventrodorsal radiograph

to capture the nephrogram phase (contrast in the renal vasculature and parenchyma).[5]

Subsequently, take a lateral radiograph.

Acquire repeat ventrodorsal and lateral radiographs at 5-minute intervals to visualize the

pyelogram phase (contrast in the renal pelvis), ureters, and filling of the urinary bladder.[5]

Post-Procedure Care:
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Monitor the animal for any adverse reactions.

Ensure the animal has free access to water to aid in the clearance of the contrast agent.

Protocol 2: Computed Tomography (CT) Angiography in
a Feline Model
Objective: To visualize the vascular structures of a specific anatomical region.

Materials:

Non-ionic iodinated contrast medium

Power injector (optional, for precise timing)

CT scanner

Anesthesia

Intravenous catheter

Procedure:

Animal Preparation:

Induce and maintain general anesthesia.

Place an intravenous catheter.

Pre-Contrast Scan:

Perform an initial, non-contrast CT scan of the region of interest.

Contrast Administration:

Administer a non-ionic iodinated contrast agent intravenously. The exact dose and

injection rate will depend on the specific protocol and the capabilities of the CT scanner.

Post-Contrast Scans:
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Initiate scanning at predetermined time points to capture the arterial, portal venous, and

delayed phases of contrast enhancement.

Post-Procedure Care:

Monitor the animal during recovery from anesthesia.

Provide supportive care as needed.

Visualizations

Animal Preparation Procedure Post-Procedure
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Caption: Workflow for Intravenous Urography (IVU) in Animal Models.
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Caption: Simplified Pathway of a Potential Anaphylactoid Reaction to Contrast Media.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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